5-bromo-N-cyclobutylpyrimidin-2-amine

• CAS No.: 947534-33-0
• Molecular Formula: C8H10BrN3
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 5-bromo-N-cyclobutylpyrimidin-2-amine
• InChI: InChI=1S/C8H10BrN3/c9-6-4-10-8(11-5-6)12-7-2-1-3-7/h4-5,7H,1-3H2,(H,10,11,12)
• InChI Key: ZNYRNULCKWWGRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=NC=C(C=N2)Br

Description

5-bromo-N-cyclobutylpyrimidin-2-amine is a useful research compound. Its molecular formula is C8H10BrN3 and its molecular weight is 228.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a sealed tube 2.00 g (10.3 mmol) 5-bromo-2-chloropyrimidine, 1.15 mL (13.4 mmol) cyclobutylamin and 2.70 mL (15.5 mmol) DIPEA are added to 12 mL ACN. The reaction mixture is stirred at 50° C. over night, then diluted with EtOAc and washed with water (2×). The org. phase is dried with MgSO4 and the solvent is removed in vacuo.

Synthesis routes and methods II

Procedure details